![molecular formula C8H4BrLiN2O2 B2646244 Lithium;6-bromopyrrolo[1,2-a]pyrazine-1-carboxylate CAS No. 2551120-50-2](/img/structure/B2646244.png)
Lithium;6-bromopyrrolo[1,2-a]pyrazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Lithium;6-bromopyrrolo[1,2-a]pyrazine-1-carboxylate, also known as LPPC, is a chemical compound with the molecular formula C8H4BrLiN2O2 and a molecular weight of 246.98 . It is commonly used in scientific research.
Molecular Structure Analysis
The molecular structure of Lithium;6-bromopyrrolo[1,2-a]pyrazine-1-carboxylate consists of a pyrrolopyrazine core with a bromine atom at the 6-position and a carboxylate group attached to the pyrazine ring . The lithium ion is likely associated with the carboxylate group, forming a salt .It is stored at a temperature of 4 degrees Celsius . More detailed physical and chemical properties are not available in the sources I found.
Scientific Research Applications
- Pyrrolopyrazine derivatives, including those with the pyrrolo[1,2-a]pyrazine scaffold, have demonstrated significant antimicrobial properties .
Antimicrobial Activity
Kinase Inhibition
For further details, you can explore the review article on pyrrolopyrazine derivatives and their synthetic methods . Additionally, the efficient one-pot synthesis of polysubstituted pyrroles using organocatalysis is another avenue worth investigating . 📚
Safety and Hazards
Future Directions
Given the lack of detailed information on Lithium;6-bromopyrrolo[1,2-a]pyrazine-1-carboxylate, future research could focus on its synthesis, chemical reactions, mechanism of action, and potential applications. As a pyrrolopyrazine derivative, it may exhibit a range of biological activities that could be explored further .
properties
IUPAC Name |
lithium;6-bromopyrrolo[1,2-a]pyrazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O2.Li/c9-6-2-1-5-7(8(12)13)10-3-4-11(5)6;/h1-4H,(H,12,13);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJWCPEPCLOFPRO-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].C1=CN2C(=CC=C2Br)C(=N1)C(=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrLiN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium;6-bromopyrrolo[1,2-a]pyrazine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.